Cas no 261949-29-5 (Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether)

Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether structure
261949-29-5 structure
Product Name:Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether
CAS No:261949-29-5
MF:C35H46O10
MW:626.733751773834
CID:6660530
Update Time:2024-03-02

Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether Chemical and Physical Properties

Names and Identifiers

    • (+)-Bonaspectin B
    • Bonaspectin A
    • Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether
    • Inchi: 1S/C35H46O10/c1-19(12-22-13-25(36-4)33(42-10)26(14-22)37-5)44-35-29(40-8)17-24(18-30(35)41-9)32-21(3)20(2)31(45-32)23-15-27(38-6)34(43-11)28(16-23)39-7/h13-21,31-32H,12H2,1-11H3
    • InChI Key: TUBIIAQMYMFEQR-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=C(OC)C=C(CC(OC2C(OC)=CC(C3C(C)C(C)C(C4C=C(OC)C(OC)=C(OC)C=4)O3)=CC=2OC)C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • XLogP3: 5.213
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